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Cat. No.: B1328778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Acetyloxirane, also known as 1-(oxiran-2-yl)ethanone, is a reactive organic molecule

incorporating both a ketone and an epoxide functional group. This unique bifunctionality makes

it a versatile building block in organic synthesis and a compound of interest in medicinal

chemistry. This technical guide provides a comprehensive overview of the chemical properties,

structure, and reactivity of 2-acetyloxirane, with a focus on data relevant to researchers and

professionals in drug development.

Chemical Structure and Identification
2-Acetyloxirane is a chiral molecule with a three-membered epoxide ring directly attached to

an acetyl group. The presence of these two reactive moieties in close proximity governs its

chemical behavior and potential applications.

Table 1: Structural and Identification Data for 2-Acetyloxirane
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Property Value Reference

IUPAC Name 1-(oxiran-2-yl)ethanone N/A

CAS Number 4401-11-0 [1]

Molecular Formula C4H6O2 [1]

SMILES CC(=O)C1CO1 [1]

InChI
InChI=1S/C4H6O2/c1-3(5)4-2-

6-4/h4H,2H2,1H3
[1]

InChIKey
YBWJKTAELMMCHQ-

UHFFFAOYSA-N
[1]

Physicochemical Properties
The physical and chemical properties of 2-acetyloxirane are crucial for its handling, storage,

and application in chemical reactions.

Table 2: Physicochemical Properties of 2-Acetyloxirane

Property Value Reference

Molecular Weight 86.09 g/mol N/A

Boiling Point 45-46 °C at 30 mmHg N/A

Density 1.139 g/cm³ N/A

Refractive Index 1.443 N/A

Melting Point Data not available N/A

Solubility Data not available N/A

Synthesis and Purification
While specific, detailed experimental protocols for the synthesis of 2-acetyloxirane are not

readily available in the provided search results, general methods for the synthesis of epoxides
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can be adapted. A common method for the preparation of epoxides is the epoxidation of α,β-

unsaturated ketones.

General Synthesis Workflow
A potential synthetic route to 2-acetyloxirane could involve the epoxidation of 3-buten-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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